Cas no 2171865-11-3 ({3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine)

• Product Name: {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine
• CAS No: 2171865-11-3
• MF: C₉H₁₄ClF₃N₄
• MW: 270.682470798492
• CID: 5564576
• PubChem ID: 165593005
• Update Time: 2025-10-29

{3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {3-[4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]propyl}dimethylamine
• EN300-1595468
• 2171865-11-3
• {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

• Inchi： 1S/C9H14ClF3N4/c1-16(2)4-3-5-17-8(9(11,12)13)7(6-10)14-15-17/h3-6H2,1-2H3
• InChI Key： VXIZWAQJYLAKNC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)N(CCCN(C)C)N=N1

Computed Properties

• Exact Mass: 270.0859086g/mol
• Monoisotopic Mass: 270.0859086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34Ų

Additional information on {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

Comprehensive Overview of {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2171865-11-3)

The compound {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2171865-11-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a triazole core with a trifluoromethyl group and a chloromethyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for novel compounds in drug discovery.

One of the key reasons for the growing interest in {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine is its potential use in the development of small-molecule therapeutics. The triazole moiety is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-target interactions. Additionally, the presence of the trifluoromethyl group enhances the compound's lipophilicity, a property often sought after in medicinal chemistry to improve membrane permeability. These attributes make it a valuable candidate for addressing current challenges in drug design, such as improving bioavailability and reducing metabolic degradation.

In the context of green chemistry and sustainable synthesis, {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine has also been explored for its potential in catalysis and material science. The compound's unique electronic properties, imparted by the trifluoromethyl and chloromethyl groups, make it a promising ligand or precursor for advanced materials. With the rise of AI-driven drug discovery and computational chemistry, this compound has been the subject of numerous in silico studies aimed at predicting its reactivity and optimizing its synthetic pathways.

Another area of interest is the compound's potential application in agrochemicals. The triazole scaffold is a common feature in many fungicides and herbicides, and the introduction of a trifluoromethyl group could enhance its efficacy. As the agricultural sector seeks more efficient and environmentally friendly solutions, {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine may play a pivotal role in the development of next-generation crop protection agents.

From a synthetic perspective, the preparation of {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine involves multi-step organic transformations, often requiring careful optimization to achieve high yields and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have provided new avenues for its efficient production, addressing some of the scalability challenges associated with complex heterocycles.

In summary, {3-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2171865-11-3) is a compound of significant scientific and industrial relevance. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science, combined with its unique structural attributes, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovation in chemical synthesis and applied sciences.